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For Researchers, Scientists, and Drug Development Professionals

Introduction
PS372424 hydrochloride, a synthetic tripeptide fragment derived from the C-terminus of the

chemokine CXCL10 (also known as IP-10), represents a significant tool in the study of the

CXCL10/CXCR3 signaling axis. This technical guide provides an in-depth analysis of the

relationship between PS372424 hydrochloride and CXCL10, focusing on its mechanism of

action, downstream signaling events, and its implications for therapeutic development. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development.

Core Relationship: A CXCL10 Fragment Acting as a
CXCR3 Agonist
PS372424 hydrochloride is a specific agonist for the human CXCR3 receptor, the primary

receptor for the chemokine CXCL10.[1][2][3][4][5] Unlike CXCL10, which is a full-length protein,

PS372424 is a small molecule peptidomimetic.[6] Its core relationship with CXCL10 lies in its

origin as a fragment of the native ligand and its ability to bind to and activate the same

receptor, CXCR3.[1][2][3][4][5] This interaction initiates a cascade of intracellular signaling

events that ultimately modulate cellular functions, most notably T-cell migration.[1][7]
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The following diagram illustrates the fundamental relationship between PS372424
hydrochloride, CXCL10, and their common receptor, CXCR3.
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Logical Relationship of PS372424, CXCL10, and CXCR3
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PS372424-Induced CXCR3 Signaling
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Experimental Workflow for Chemotaxis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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